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Compound of Interest

Compound Name: 1-Bromo-2-nitrobenzene

Cat. No.: B046134

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety and logistical information for 1-Bromo-2-nitrobenzene, including operational and
disposal plans, to ensure laboratory safety and build trust in chemical handling protocols.

Physical and Chemical Properties

Property Value

CAS Number 577-19-5

Molecular Formula C6H4BrNO2

Molecular Weight 202.01 g/mol [1][2]

Appearance Lig'ht yellow to off-white crystalline powder or
solid[2][3]

Melting Point 40-43 °C (104-109.4 °F)[2][3]

Boiling Point 261 °C (501.8 °F)[2][3]

Flash Point >110 °C (>230 °F)[3]

Room temperature; 0-8 °C recommended by
Storage Temperature ]
one supplier[2][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b046134?utm_src=pdf-interest
https://www.benchchem.com/product/b046134?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-nitrobenzene
https://www.chemimpex.com/products/27094
https://www.chemimpex.com/products/27094
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemimpex.com/products/27094
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemimpex.com/products/27094
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemimpex.com/products/27094
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2-nitrobenzene is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled.[3][5] It causes skin and serious eye irritation and may cause
respiratory irritation.[3][5] Prolonged or repeated exposure may cause damage to organs.[3][5]

Personal Protective Equipment (PPE) is mandatory when handling this chemical:

PPE Category Specification

Safety glasses with side-shields conforming to

Eye/Face Protection
NIOSH (US) or EN 166 (EU) standards.[4]

) ) Impervious clothing and protective gloves.
Skin Protection _ _
Dispose of contaminated gloves after use.[4]

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o _
exceeded or if irritation is experienced. A dust

mask type N95 (US) is also suggested.[5]

Operational Plan for Handling

A systematic approach is crucial for safely handling 1-Bromo-2-nitrobenzene. The following
workflow outlines the key steps from preparation to post-handling procedures.

Safe Handling Workflow for 1-Bromo-2-nitrobenzene.

Experimental Protocol:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 1-Bromo-2-nitrobenzene.[4]

o Don Personal Protective Equipment (PPE): Equip the appropriate PPE as specified in the
table above.
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» Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[3][4] Have a spill kit readily accessible.

» Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[4]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]

First Aid Measures

Immediate action is critical in the event of exposure:

Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately and thoroughly with plenty of
water for at least 15 minutes, also under the
eyelids.[3][5] Remove contact lenses if present
and easy to do. Continue rinsing and consult a

physician.[4]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[3][5] If skin

irritation persists, call a physician.[3]

Move the person into fresh air.[3][4] If not

Inhalation breathing, give artificial respiration.[3][4] Get
medical attention if symptoms occur.[3][5]
Rinse mouth with water.[4] Do NOT induce
) vomiting.[4] Never give anything by mouth to an
Ingestion

unconscious person.[4] Call a physician or

poison control center immediately.[5]

In all cases of exposure, it is important to show the safety data sheet to the attending medical

professional.[4]

Disposal Plan

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper disposal of 1-Bromo-2-nitrobenzene and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Classification: This material is considered hazardous waste.[3]

Containerization: Collect waste material in suitable, closed, and labeled containers.[3][4] Do
not mix with other waste.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3][5] Uncleaned containers should be
treated as the product itself.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste in accordance with applicable laws and good laboratory practices.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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